Cas no 3102-33-8 (3-Penten-2-one, (3E)-)

• Product Name: 3-Penten-2-one, (3E)-
• CAS No: 3102-33-8
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 311292
• PubChem ID: 637920
• Update Time: 2025-04-19

3-Penten-2-one, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, (3E)-
• 4-methyl-3-buten-2-one
• (E)-3-Penten-2-one
• trans-3-Penten-2-One
• CHEMBL4099976
• ethylideneacetone
• 3-Penten-2-one, >=95%, FG
• LMFA12000028
• InChI=1/C5H8O/c1-3-4-5(2)6/h3-4H,1-2H3/b4-3
• AI3-37794
• 3-penten-2-one (methyl vinyl ketone)
• EINECS 210-888-3
• (3E)-3-Penten-2-one #
• BRN 1633505
• 3-Penten-2-one, >=70%
• 3-pentene-2-one
• trans-pent-3-en-2-one
• pent-3-en-2-one
• 3-PENTEN-2-ONE
• DTXSID90881229
• (E)-CH3C(O)CH=CHCH3
• 625-33-2
• 3102-33-8
• 4WN5NGB7KX
• AKOS015950855
• EN300-70754
• Q27161739
• 3E-pentene-2-one
• 3-PENTEN-2-ONE (TRANS)
• (3E)-3-Penten-2-one
• CHEBI:145276
• 2-PENTEN-4-ONE
• (E)-CH3CH=CHC(=O)CH3
• NSC-61468
• Methyl propenyl ketone
• 3-Penten-2-one, 70%
• 3-PENTEN-2-ONE, TRANS-
• NSC 61468
• Ethylidene acetone
• 3-Penten-2-one, (E)-
• NS00096172
• CS-0513711
• MFCD00009290
• (3E)-pent-3-en-2-one
• 3-PENTEN-2-ONE [FHFI]
• 2-Oxo-3-pentene
• 3-01-00-02985 (Beilstein Handbook Reference)
• UNII-4WN5NGB7KX
• AMY31928
• FEMA No. 3417
• (E)-pent-3-en-2-one
• CS-0022376
• Methyl 1-propenyl ketone
• EN300-317332
• (3E)-penten-2-one
• F17125
• 2-Oxo-3-pentene; 2-Penten-4-one; Ethylideneacetone; Methyl 1-Propenyl Ketone; Methyl Propenyl Ketone; NSC 61468
• G79869
• DB-344425

• MDL： MFCD00009290
• Inchi： 1S/C5H8O/c1-3-4-5(2)6/h3-4H,1-2H3/b4-3+
• InChI Key： LABTWGUMFABVFG-ONEGZZNKSA-N
• SMILES： O=C(C)/C=C/C

Computed Properties

• Exact Mass: 84.05750
• Monoisotopic Mass: 84.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.8624
• Melting Point: -54.55°C
• Boiling Point: 109.43°C (estimate)
• Flash Point: 19.8°C
• Refractive Index: 1.4350
• PSA: 17.07000
• LogP: 1.15150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones